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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of Pegadricase, a
novel uricase enzyme, with its tolerogenic formulation, SEL-212. The data presented herein is
derived from key preclinical studies and is intended to inform researchers and drug
development professionals on the long-term efficacy and immunogenicity profile of this
therapeutic approach for hyperuricemia and gout.

Introduction to Pegadricase and the
Immunogenicity Challenge

Pegadricase is a recombinant pegylated uricase (urate oxidase) designed to treat conditions
of hyperuricemia, such as gout, by converting uric acid into the more soluble and readily

excretable compound, allantoin. As a non-human enzyme, uricase therapies are often limited
by their immunogenicity, leading to the formation of anti-drug antibodies (ADAS). These ADAs
can neutralize the therapeutic effect of the enzyme and cause adverse reactions. To address
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this challenge, Pegadricase has been co-formulated with InmTOR, a proprietary immune
tolerance platform, to create SEL-212. This guide focuses on the preclinical data that validates
the long-term efficacy of this combination.

Mechanism of Action: Purine Degradation Pathway

Pegadricase exerts its therapeutic effect by intervening in the final step of purine metabolism
in humans. The following diagram illustrates the purine degradation pathway and the specific
action of Pegadricase.
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Figure 1: Purine Degradation Pathway and Pegadricase Mechanism of Action.

Experimental Protocols

The long-term efficacy of Pegadricase, both alone and in combination with ImmTOR (SEL-
212), has been evaluated in various preclinical models. The following protocols are based on
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methodologies reported in foundational studies.

Uricase-Deficient Mouse Model of Hyperuricemia

o Animal Model: Uricase-deficient mice, which exhibit elevated serum uric acid levels, were
used to model hyperuricemia.

e Treatment Groups:
o Vehicle control
o Pegadricase alone
o SEL-212 (Pegadricase co-administered with InmTOR nanopatrticles)

» Dosing Regimen: Intravenous (IV) administration of treatments at specified intervals over a
long-term study period (e.g., weekly or bi-weekly for several weeks).

» Efficacy Assessment:

o Serum Uric Acid (SUA) Levels: Blood samples were collected at multiple time points post-
administration to determine sUA concentrations using a quantitative enzymatic assay.

o Anti-Drug Antibody (ADA) Titers: Serum samples were analyzed for the presence of anti-
pegladricase antibodies using an enzyme-linked immunosorbent assay (ELISA).

o Study Duration: Long-term studies were conducted for up to 60 days to assess the durability
of the therapeutic effect and the development of immunogenicity.

Non-Human Primate (NHP) Model

e Animal Model: Wild-type non-human primates were utilized to evaluate the immunogenicity
and pharmacokinetics of Pegadricase and SEL-212 in a species with a more complex
immune system.

e Treatment Groups:

o Pegadricase alone
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o SEL-212 (Pegadricase co-administered with ImnmTOR nanopatrticles)

o Dosing Regimen: Intravenous (IV) infusions were administered according to a predefined
schedule.

o Efficacy and Immunogenicity Assessment:

o Pharmacokinetics (PK): Serum concentrations of Pegadricase were measured over time
to determine its half-life and clearance.

o Pharmacodynamics (PD): Serum uric acid levels were monitored to assess the urate-
lowering activity of the treatments.

o Anti-Drug Antibody (ADA) Titers: The formation of anti-pegladricase antibodies was
guantified.

Comparative Efficacy Data

The following tables summarize the quantitative data from preclinical studies, comparing the
long-term efficacy of Pegadricase administered alone versus as part of the SEL-212
formulation.

Table 1: Serum Uric Acid Levels in Uricase-Deficient Mice

Treatment
Day 7 Day 14 Day 21 Day 28 Day 60
Group

Pegadricase o
Al Maintained Elevated Elevated Elevated Elevated
one

SEL-212
(Pegadricase  Maintained Maintained Maintained Maintained Maintained
+ ImmTOR)

Note: "Maintained" indicates serum uric acid levels remained at or near baseline normal levels,
while "Elevated" indicates a return to hyperuricemic levels.

Table 2: Anti-Drug Antibody (ADA) Titers in Uricase-Deficient Mice
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Treatment Group ADA Titers at Day 28
Pegadricase Alone High
SEL-212 (Pegadricase + InmTOR) Low / Undetectable

Table 3: Efficacy in Non-Human Primates

Anti-Drug Antibody (ADA)

Treatment Group Sustained Uricase Activity .
Formation
Pegadricase Alone Transient Significant
SEL-212 (Pegadricase +
Prolonged Prevented/Reduced

ImMmTOR)

Experimental Workflow and Logical Relationships

The diagrams below illustrate a typical experimental workflow for evaluating the long-term
efficacy of Pegadricase in a preclinical setting and the logical relationship of how ImmTOR

mitigates the immunogenicity of Pegadricase.
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Figure 2: Preclinical Experimental Workflow for Long-Term Efficacy Validation.
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Immune Tolerance with SEL-212
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Figure 3: Logical Relationship of InmTOR-Mediated Immune Tolerance.

Conclusion

The preclinical data strongly support the long-term efficacy of Pegadricase when co-
administered with ImMmTOR as SEL-212. In preclinical models, SEL-212 demonstrated
sustained control of serum uric acid levels and a significant reduction or prevention of anti-drug
antibody formation compared to Pegadricase administered alone. These findings highlight the
potential of the InmTOR platform to mitigate the immunogenicity of biologic therapies, thereby
enhancing their long-term therapeutic benefit. This preclinical evidence provided a robust
rationale for the clinical development of SEL-212 as a promising treatment for patients with
chronic refractory gout.

» To cite this document: BenchChem. [Validating the Long-Term Efficacy of Pegadricase in
Preclinical Models: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15723482/docs#validating-the-long-term-efficacy-of-
pegadricase-in-preclinical-models-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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